Cas no 847046-12-2 (pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxylate)

• Product Name: pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxylate
• CAS No: 847046-12-2
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5438628
• Update Time: 2025-08-02

pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• pentyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
• pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

• Inchi： 1S/C21H22N4O3/c1-2-3-6-11-28-21(26)17-18-20(24-16-10-5-4-9-15(16)23-18)25(19(17)22)13-14-8-7-12-27-14/h4-5,7-10,12H,2-3,6,11,13,22H2,1H3
• InChI Key： ZFWWWPURHIWZAM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(OCCCCC)=O)=C(N)N(CC3=CC=CO3)C=12

Additional information on pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxylate

Pentyl 2-Amino-1-(Furan-2-yl)methyl-1H-Pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 847046-12-2): An Overview

Pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate (CAS No. 847046-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxalines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the pentyl ester, amino group, and furan substituent, contribute to its distinct chemical and biological properties.

The chemical structure of pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is characterized by a central pyrroloquinoxaline core, which is a fused heterocyclic system consisting of a pyrrole ring and a quinoxaline ring. The presence of the amino group and the furan substituent on the methyl group attached to the quinoxaline ring adds complexity and functionality to the molecule. The pentyl ester moiety further enhances the lipophilicity and solubility properties of the compound, making it suitable for various pharmaceutical applications.

Recent studies have explored the biological activities of pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another area of interest is the anti-inflammatory properties of pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. Inflammation is a critical factor in many chronic diseases, and compounds with anti-inflammatory activity can have broad therapeutic applications. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also exhibits a reasonable half-life, allowing for once-daily dosing in preclinical models.

In addition to its therapeutic potential, pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and validate therapeutic targets. The unique structure and activity profile of this compound make it an attractive candidate for such applications. Researchers have used it to investigate signaling pathways involved in cancer progression and inflammation.

The synthesis of pentyl 2-amino-1-(furan-2-yl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the pyrroloquinoxaline core through a multistep process involving condensation reactions and cyclizations. The introduction of the amino group and furan substituent requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of pentyl 2-amino-1-(furan-2-y l)methyl -1H-pyrrolo [ 2 , 3 -b ] quinox al ine -3 -car box ylate in human subjects. Early phase I trials have shown promising results with regards to safety profiles and pharmacokinetic parameters. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or adverse reactions.

In conclusion, pentyl 2-amino -1 -( furan - 2 - yl ) methyl - 1 H -pyrrol o [ 2 , 3 -b ] quin ox al ine - 3 - car box ylate ( CAS No . 847046 - 12 - 2 ) represents an exciting molecule with significant potential in both research and therapeutic applications . Its unique chemical structure , combined with its diverse biological activities , makes it an important target for further investigation . As research continues , it is likely that new insights into its mechanisms of action will emerge , leading to novel therapeutic strategies for treating various diseases .